N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide
N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide
Brand Name:
Vulcanchem
CAS No.:
18051-52-0
VCID:
VC0100202
InChI:
InChI=1S/C16H26N2OS/c1-4-13-19-15-9-7-14(8-10-15)16(20)17-11-12-18(5-2)6-3/h7-10H,4-6,11-13H2,1-3H3,(H,17,20)
SMILES:
CCCOC1=CC=C(C=C1)C(=S)NCCN(CC)CC
Molecular Formula:
C16H26N2OS
Molecular Weight:
294.5 g/mol
N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide
CAS No.: 18051-52-0
Main Products
VCID: VC0100202
Molecular Formula: C16H26N2OS
Molecular Weight: 294.5 g/mol
![N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide - 18051-52-0](/images/no_structure.jpg)
| CAS No. | 18051-52-0 |
|---|---|
| Product Name | N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide |
| Molecular Formula | C16H26N2OS |
| Molecular Weight | 294.5 g/mol |
| IUPAC Name | N-[2-(diethylamino)ethyl]-4-propoxybenzenecarbothioamide |
| Standard InChI | InChI=1S/C16H26N2OS/c1-4-13-19-15-9-7-14(8-10-15)16(20)17-11-12-18(5-2)6-3/h7-10H,4-6,11-13H2,1-3H3,(H,17,20) |
| Standard InChIKey | AJAPZUMZKXEGCU-UHFFFAOYSA-N |
| Isomeric SMILES | CCCOC1=CC=C(C=C1)C(=NCCN(CC)CC)S |
| SMILES | CCCOC1=CC=C(C=C1)C(=S)NCCN(CC)CC |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C(=S)NCCN(CC)CC |
| Synonyms | N-[2-(Diethylamino)ethyl]-p-propoxythiobenzamide |
| PubChem Compound | 3038092 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume